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Compound of Interest

Methyl 1-hydroxy-4-
Compound Name:
oxocyclohexaneacetate

Cat. No.: B156757

Essential Safety and Handling Guide for Methyl
1-hydroxy-4-oxocyclohexaneacetate

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate safety, operational, and disposal guidance for handling
Methyl 1-hydroxy-4-oxocyclohexaneacetate (CAS No. 81053-14-7). While a specific Safety
Data Sheet (SDS) for this compound is not readily available, this guide is based on data from
structurally similar compounds to provide the best available safety information. A
comprehensive, compound-specific risk assessment is strongly advised before commencing

any work.

Hazard Summary

The primary hazards associated with compounds structurally similar to Methyl 1-hydroxy-4-
oxocyclohexaneacetate are skin and eye irritation. Ingestion may also be harmful. The
following table summarizes the GHS hazard classifications for a related compound, Methyl 2-
(4-hydroxycyclohexyl)acetate, to provide an indication of potential hazards.
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Hazard Class GHS Category Signal Word Hazard Statement
o ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation[1][2]
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Eye Irritation eye irritation[1][2]
Specific target organ
toxicity, single ] H335: May cause
Category 3 Warning

exposure; Respiratory respiratory irritation[1]

tract irritation

Personal Protective Equipment (PPE) Protocol

Consistent and proper use of Personal Protective Equipment (PPE) is the most critical line of
defense against potential exposure. The following workflow outlines the selection and use of
PPE when handling Methyl 1-hydroxy-4-oxocyclohexaneacetate.
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Preparation Phase

Assess Hazards:
- Review available safety data
- Note skin/eye irritant potential

Based on Assessment

Y

Select Primary PPE:
- Safety Goggles (EN166)
- Nitrile Gloves (check compatibility)
- Lab Coat

Proceed to Handling

~

Active Handling Phase
\4

Work in a Ventilated Area:
- Chemical Fume Hood

For Solids
\ 4

Dispensing/Weighing:
- Use spatula/scoop
- Avoid generating dust/aerosols

Y

During Reaction/Use:
- Maintain containment
- Monitor for spills

End of Procedure

Post—Handlil}F & Disposal

Decontamination:
- Clean work surfaces
- Wash hands thoroughly

Waste Disposal:
- Collect in a labeled, sealed container
- Follow institutional chemical waste procedures

Doffing PPE:
- Remove gloves first (inside-out)
- Remove lab coat
- Remove goggles last

Click to download full resolution via product page
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Figure 1: Personal Protective Equipment (PPE) workflow for handling Methyl 1-hydroxy-4-
oxocyclohexaneacetate.

Operational Plan: Step-by-Step Handling
Procedures

e Preparation:

[¢]

Ensure a chemical fume hood is operational and available.

[¢]

Verify that an eyewash station and safety shower are accessible and unobstructed.

o

Assemble all necessary equipment and reagents before handling the compound.

o

Don the appropriate PPE as outlined in the diagram above: chemical safety goggles, nitrile
gloves, and a lab coat.

e Handling:

[¢]

Conduct all manipulations of the compound within the chemical fume hood to minimize
inhalation exposure.

[¢]

When transferring the substance, use appropriate tools (e.g., spatula, scoop) to avoid
direct contact.

[¢]

Avoid creating dust or aerosols. If the substance is a powder, handle it gently.

[e]

Keep containers of the chemical closed when not in use.

 In Case of a Spill:
o For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).
o Collect the absorbed material into a sealed, labeled container for disposal.

o For a large spill, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
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o Chemical Waste: All waste containing Methyl 1-hydroxy-4-oxocyclohexaneacetate should
be considered chemical waste.

o Containers: Collect all contaminated materials (e.g., gloves, absorbent pads, empty
containers) in a designated, sealed, and clearly labeled waste container.

» Regulations: Dispose of the chemical waste in accordance with all local, state, and federal
regulations. Consult your institution's environmental health and safety (EHS) department for
specific guidance. Do not dispose of this chemical down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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